Cas no 877385-86-9 (2-cyclopropyl-1,3-thiazole-5-carbaldehyde)

2-cyclopropyl-1,3-thiazole-5-carbaldehyde structure

877385-86-9 structure

Product Name:2-cyclopropyl-1,3-thiazole-5-carbaldehyde

CAS No:877385-86-9

MF:C₇H₇NOS

MW:153.201580286026

MDL:MFCD14615179

CID:710062

PubChem ID:45121688

Update Time:2024-10-26

2-cyclopropyl-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-cyclopropyl-5-Thiazolecarboxaldehyde
- 2-Cyclopropyl-1,3-thiazole-5-carbaldehyde
- 2-CYCLOPROPYLTHIAZOLE-5-CARBALDEHYDE
- 5-Thiazolecarboxaldehyde,2-cyclopropyl-
- 5-Thiazolecarboxaldehyde, 2-cyclopropyl-
- NE39541
- Y4445
- 2-Cyclopropyl-1,3-thiazole-5-carboxaldehyde
- 2-Cyclopropyl-5-thiazolecarboxaldehyde (ACI)
- DTXSID70669224
- Z802592138
- AC-30863
- AKOS010535428
- J-509269
- 877385-86-9
- DA-40945
- DS-15654
- 5-Thiazolecarboxaldehyde, 2-cyclopropyl-
- SCHEMBL15881556
- MFCD14615179
- EN300-108833
- CS-0155392
- 2-cyclopropyl-1,3-thiazole-5-carbaldehyde
- MDL： MFCD14615179
- Inchi： 1S/C7H7NOS/c9-4-6-3-8-7(10-6)5-1-2-5/h3-5H,1-2H2
- InChI Key： ORNIFVGIJQCIMW-UHFFFAOYSA-N
- SMILES： O=CC1=CN=C(C2CC2)S1

Computed Properties

Exact Mass: 153.025
Monoisotopic Mass: 153.025
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.3
Topological Polar Surface Area: 58.2

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 278.5±13.0 °C at 760 mmHg
Flash Point: 122.2±19.8 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-cyclopropyl-1,3-thiazole-5-carbaldehyde Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Inert atmosphere,2-8°C

2-cyclopropyl-1,3-thiazole-5-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CS738-100mg	2-cyclopropyl-1,3-thiazole-5-carbaldehyde	877385-86-9	95+%	100mg	1179CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CS738-250mg	2-cyclopropyl-1,3-thiazole-5-carbaldehyde	877385-86-9	95+%	250mg	2696CNY	2021-05-07
Fluorochem	231210-250mg	2-Cyclopropylthiazole-5-carbaldehyde	877385-86-9	95%	250mg	￡207.00	2022-02-28
Fluorochem	231210-1g	2-Cyclopropylthiazole-5-carbaldehyde	877385-86-9	95%	1g	￡492.00	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CS738-200mg	2-cyclopropyl-1,3-thiazole-5-carbaldehyde	877385-86-9	95+%	200mg	1606.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CS738-50mg	2-cyclopropyl-1,3-thiazole-5-carbaldehyde	877385-86-9	95+%	50mg	675.0CNY	2021-07-10
abcr	AB450164-250 mg	2-Cyclopropylthiazole-5-carbaldehyde, 95%; .	877385-86-9	95%	250MG	€457.40	2023-07-18
abcr	AB450164-1 g	2-Cyclopropylthiazole-5-carbaldehyde, 95%; .	877385-86-9	95%	1g	€998.20	2023-07-18
Apollo Scientific	OR40534-250mg	2-Cyclopropyl-1,3-thiazole-5-carboxaldehyde	877385-86-9	95%	250mg	£82.00	2025-02-20
Chemenu	CM189439-1g	2-cyclopropylthiazole-5-carbaldehyde	877385-86-9	95%	1g	$511	2021-08-05

2-cyclopropyl-1,3-thiazole-5-carbaldehyde Production Method

Production Method 1

1159821-56-3

877385-86-9

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C
1.2 -78 °C; -78 °C → rt; 3 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Discovery of Ruzasvir (MK-8408): A Potent, Pan-Genotype HCV NS5A Inhibitor with Optimized Activity against Common Resistance-Associated Polymorphisms

Tong, Ling ; et al, Journal of Medicinal Chemistry, 2017, 60(1), 290-306

Production Method 2

20295-34-5

36437-19-1

877385-86-9

Reaction Conditions

1.1 Reagents: Magnesium carbonate

Reference

Convergent, parallel synthesis of a series of β-substituted 1,2,4-oxadiazole butanoic acids as potent and selective αvβ3 receptor antagonists

Boys, Mark L.; et al, Bioorganic & Medicinal Chemistry Letters, 2006, 16(4), 839-844

Production Method 3

411235-57-9

3034-53-5

877385-86-9

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: Palladium diacetate , CataCXium A Solvents: Toluene , Water ; overnight, 100 °C; 100 °C → rt
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C
2.2 -78 °C; -78 °C → rt; 3 h, rt
2.3 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Discovery of Ruzasvir (MK-8408): A Potent, Pan-Genotype HCV NS5A Inhibitor with Optimized Activity against Common Resistance-Associated Polymorphisms

Tong, Ling ; et al, Journal of Medicinal Chemistry, 2017, 60(1), 290-306